N-(4-methoxy-2-methylphenyl)-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-5-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C18H15N5O2S/c1-11-7-13(24-2)3-4-15(11)21-17-14(8-19-10-20-17)18-22-16(23-25-18)12-5-6-26-9-12/h3-10H,1-2H3,(H,19,20,21)
• InChI Key: VURCFKLXBXUOLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC2=NC=NC=C2C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

N-(4-methoxy-2-methylphenyl)-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H15N5O2S and its molecular weight is 365.41. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

Compounds with structural similarities to the requested chemical have been synthesized and evaluated for their antifungal effects. For instance, derivatives of dimethylpyrimidin have shown significant antifungal activity against fungi like Aspergillus terreus and Aspergillus niger, suggesting their potential as antifungal agents (Jafar et al., 2017).

Antioxidant Activity

Another research focus is the antioxidant potential of these compounds. Studies have synthesized new series of derivatives and evaluated their in vitro antioxidant activity, revealing that certain compounds exhibited significant radical scavenging activity, indicating their possible use as antioxidants (Kotaiah et al., 2012).

Anticancer Evaluation

The anticancer activity of such derivatives has also been a significant area of research. New compounds have been tested for their efficacy against various human cancer cell lines, showing good to moderate activity, which underscores their potential in cancer therapy (Yakantham et al., 2019).

Bioactivity Against Microbial Infections

Research on the synthesis and characterization of pyrazole derivatives has identified their antitumor, antifungal, and antibacterial pharmacophore sites, providing insights into their multifaceted bioactivity and potential therapeutic applications (Titi et al., 2020).

Electrocatalysis and Polymer Science

Compounds structurally related to the requested molecule have been explored for their electrocatalytic properties and applications in polymer science. This includes the development of polyimides for electrochromic devices, emphasizing the impact of structural variation on optoelectronic characteristics and performance (Constantin et al., 2019).